Cas no 2098061-58-4 (5,5-difluorohexan-2-amine)

• Product Name: 5,5-difluorohexan-2-amine
• CAS No: 2098061-58-4
• MF: C₆H₁₃F₂N
• MW: 137.17092871666
• CID: 6136595
• PubChem ID: 126844359
• Update Time: 2025-05-20

5,5-difluorohexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,5-difluorohexan-2-amine
• QOLPXWGKJSGRLV-UHFFFAOYSA-N
• SCHEMBL22224030
• EN300-1946307
• 2098061-58-4

• Inchi： 1S/C6H13F2N/c1-5(9)3-4-6(2,7)8/h5H,3-4,9H2,1-2H3
• InChI Key： QOLPXWGKJSGRLV-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(C)N)F

Computed Properties

• Exact Mass: 137.10160574g/mol
• Monoisotopic Mass: 137.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 5,5-difluorohexan-2-amine

Professional Introduction to 5,5-difluorohexan-2-amine (CAS No. 2098061-58-4)

5,5-difluorohexan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2098061-58-4, is a fluorinated amine derivative with significant applications in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features—specifically the presence of two fluorine atoms at the 5th carbon positions and an amine group at the 2nd carbon—has garnered attention due to its versatile reactivity and potential utility in the development of novel therapeutic agents.

The structural motif of 5,5-difluorohexan-2-amine imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The fluorine substituents not only enhance the lipophilicity of the molecule but also influence its electronic distribution, making it a promising candidate for further functionalization. The primary amine group, located at the 2-position of the hexane backbone, serves as a reactive site for various coupling reactions, including amide bond formation, which is crucial in peptide and protein drug synthesis.

In recent years, there has been growing interest in fluorinated amines due to their role in enhancing drug bioavailability and metabolic stability. Studies have demonstrated that fluorine atoms can improve the binding affinity of molecules to biological targets by increasing hydrophobic interactions and reducing rotation around single bonds. This has led to extensive exploration of 5,5-difluorohexan-2-amine as a building block in medicinal chemistry.

One of the most compelling applications of 5,5-difluorohexan-2-amine is in the synthesis of bioactive molecules targeting neurological disorders. Researchers have leveraged its structural framework to develop novel ligands for neurotransmitter receptors. For instance, modifications of this compound have been investigated as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The fluorine atoms are particularly advantageous in these contexts because they can modulate receptor binding without altering the core pharmacophore.

The pharmaceutical industry has also explored 5,5-difluorohexan-2-amine as a precursor for antiviral and anticancer agents. Its ability to undergo selective functionalization allows chemists to introduce diverse pharmacological groups efficiently. Recent advances in flow chemistry have enabled scalable production of derivatives of 5,5-difluorohexan-2-amine, facilitating high-throughput screening programs for drug discovery.

From an industrial perspective, the synthesis of 5,5-difluorohexan-2-amine presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes with moderate yields. However, recent innovations in catalytic methods have improved efficiency and reduced waste. For example, transition-metal-catalyzed cross-coupling reactions now provide more streamlined pathways to this intermediate. Such advancements align with global trends toward greener chemistry practices.

The role of computational chemistry in optimizing derivatives of 5,5-difluorohexan-2-amine cannot be overstated. Molecular modeling studies have helped predict how structural variations will impact biological activity. By integrating experimental data with theoretical calculations, researchers can design analogs with enhanced potency and selectivity. This interdisciplinary approach is particularly valuable when dealing with complex biological systems.

In conclusion, 5,5-difluorohexan-2-amine (CAS No. 2098061-58-4) represents a fascinating compound with broad utility in pharmaceutical research and industrial applications. Its unique structural features offer opportunities for innovation across multiple therapeutic areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential uses for this fluorinated amine will likely expand further.